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Compound of Interest

Compound Name: Cafedrine hydrochloride

Cat. No.: B1668205 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate and essential safety protocols,

operational guidance, and disposal plans for Cafedrine hydrochloride, ensuring a secure

laboratory environment.

Quantitative Data Summary
The following table summarizes the key quantitative data for Cafedrine hydrochloride,

compiled from various safety data sheets.

Property Value Source

CAS Number 3039-97-2 [1]

Molecular Formula C10H15NO · HCl
Not explicitly found in search

results

Molecular Weight
201.7 g/mol (for Ephedrine

HCl)

Melting Point
217-220 °C (for Ephedrine

HCl)
[2]

Acute Toxicity, Oral
Category 4, Harmful if

swallowed
[1][2][3][4]

Acute Toxicity, Inhalation Category 4, Harmful if inhaled [1]
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Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Cafedrine hydrochloride,

the following personal protective equipment is mandatory.

Eye and Face Protection:

Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH

(US) standards.[1]

If there is a risk of splashes, use a face shield in addition to goggles.

Hand Protection:

Handle with chemical-impermeable gloves.[1]

Gloves must be inspected prior to use.[1]

It is recommended to wear two pairs of gloves, especially when compounding, administering,

or disposing of the substance.[5] The outer glove should be removed and disposed of after

each task or in case of contamination.[5][6]

Change gloves regularly, at least hourly, or immediately if they are torn, punctured, or

contaminated.[5]

Wash hands thoroughly after removing gloves.[1][5]

Body Protection:

Wear a protective disposable gown made of lint-free, low-permeability fabric with a solid

front, long sleeves, and tight-fitting cuffs.[5]

Wear fire/flame resistant and impervious clothing.[1]

Respiratory Protection:

Use a full-face respirator if exposure limits are exceeded or if irritation or other symptoms are

experienced.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1668205?utm_src=pdf-body
https://www.targetmol.com/attachment/sds/B4239785-5B01-4DAB-B836-53861AF340C8/T30686L
https://www.targetmol.com/attachment/sds/B4239785-5B01-4DAB-B836-53861AF340C8/T30686L
https://www.targetmol.com/attachment/sds/B4239785-5B01-4DAB-B836-53861AF340C8/T30686L
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.targetmol.com/attachment/sds/B4239785-5B01-4DAB-B836-53861AF340C8/T30686L
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.targetmol.com/attachment/sds/B4239785-5B01-4DAB-B836-53861AF340C8/T30686L
https://www.targetmol.com/attachment/sds/B4239785-5B01-4DAB-B836-53861AF340C8/T30686L
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A NIOSH-certified N95 or N100 respirator is recommended if there is a risk of generating

airborne powder or aerosols.

Experimental Protocols: Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to prevent accidents and

maintain the integrity of the compound.

Handling:

Handle in a well-ventilated place, preferably within a chemical fume hood.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Use non-sparking tools to prevent ignition.[1]

Do not eat, drink, or smoke in areas where Cafedrine hydrochloride is handled or stored.

[3][4]

Wash hands and any exposed skin thoroughly after handling.[3][4]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Store in light-resistant containers as the substance may be sensitive to light.

Keep away from heat and sources of ignition.[7]

Emergency Procedures
In the event of an emergency, follow these procedures to mitigate harm.

Spill or Leak:

Evacuate personnel to safe areas and keep people away from and upwind of the spill.[1]
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Ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

Use personal protective equipment, including chemical impermeable gloves, safety goggles,

and a respirator if necessary.[1]

Prevent further leakage or spillage if it is safe to do so.[1]

Do not let the chemical enter drains; discharge into the environment must be avoided.[1]

For containment and cleanup, use spark-proof tools and explosion-proof equipment.[1]

Collect the spilled material and place it in a suitable, closed container for disposal.[1]

First Aid Measures:

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[1]

If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and consult a doctor immediately.[1]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water and consult a doctor.[1]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

Fire-Fighting Measures:

Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing media.[1]

Wear a self-contained breathing apparatus for firefighting if necessary.[1]

Disposal Plan
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Proper disposal of Cafedrine hydrochloride and its containers is essential to prevent

environmental contamination and comply with regulations.

Waste Disposal:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not discharge to sewer systems.[1]

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[3][4]

Container Disposal:

Containers can be triply rinsed (or equivalent) and offered for recycling or reconditioning.[1]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill.[1]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Cafedrine
hydrochloride, from preparation to disposal.
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Preparation
- Don appropriate PPE

- Work in a ventilated area

Handling
- Avoid dust/aerosol formation

- Use non-sparking tools

Storage
- Tightly closed container
- Cool, dry, well-ventilated

If not for immediate use

Spill/Emergency
- Evacuate and ventilate

- Use emergency procedures

Decontamination
- Clean work surfaces

- Remove and dispose of PPE

Retrieve for use

Disposal
- Collect in sealed containers

- Follow hazardous waste regulations

Collect spill waste Dispose of contaminated PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Cafedrine Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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